Cas no 2110253-66-0 (ethyl 4-chloro-1,2-oxazole-3-carboxylate)

Ethyl 4-chloro-1,2-oxazole-3-carboxylate is a versatile heterocyclic compound featuring a chloro-substituted oxazole ring esterified at the 3-position. This structure imparts reactivity suitable for further functionalization, making it valuable in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the ester moiety allows for hydrolysis or transesterification, enabling diverse derivatization pathways. Its stability under standard conditions ensures ease of handling in organic reactions. The compound serves as a key intermediate in the preparation of biologically active molecules, particularly in the development of antimicrobial and anti-inflammatory agents. Its well-defined reactivity profile and compatibility with common synthetic methodologies make it a practical choice for research and industrial applications.

ethyl 4-chloro-1,2-oxazole-3-carboxylate structure

2110253-66-0 structure

Product Name:ethyl 4-chloro-1,2-oxazole-3-carboxylate

CAS No:2110253-66-0

MF:C₆H₆ClNO₃

MW:175.569740772247

CID:5413127

PubChem ID:165946695

Update Time:2025-06-08

ethyl 4-chloro-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-1653622
- ethyl 4-chloro-1,2-oxazole-3-carboxylate
- 2110253-66-0
- Z2732532172
- Ethyl 4-chloroisoxazole-3-carboxylate
- Inchi： 1S/C6H6ClNO3/c1-2-10-6(9)5-4(7)3-11-8-5/h3H,2H2,1H3
- InChI Key： UDNVJJWBXGYBND-UHFFFAOYSA-N
- SMILES： O1C=C(Cl)C(C(OCC)=O)=N1

Computed Properties

Exact Mass: 175.0036207g/mol
Monoisotopic Mass: 175.0036207g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 52.3Å²

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